Cas no 1060206-08-7 (7-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine)

• Product Name: 7-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• CAS No: 1060206-08-7
• MF: C₁₅H₁₇N₅O₂S
• MW: 331.392781019211
• CID: 5822714
• PubChem ID: 43955343
• Update Time: 2025-06-15

7-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 7-[(3,5-dimethoxyphenyl)methylsulfanyl]-3-ethyltriazolo[4,5-d]pyrimidine
• 1060206-08-7
• SR-01000920509-1
• F5061-0237
• AKOS024494143
• SR-01000920509
• 7-((3,5-dimethoxybenzyl)thio)-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• Inchi： 1S/C15H17N5O2S/c1-4-20-14-13(18-19-20)15(17-9-16-14)23-8-10-5-11(21-2)7-12(6-10)22-3/h5-7,9H,4,8H2,1-3H3
• InChI Key： MRKFJVSYTAIPFZ-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)N(CC)N=N2)CC1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 331.11029598g/mol
• Monoisotopic Mass: 331.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 7-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine

Introduction to 7-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine (CAS No. 1060206-08-7)

7-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine is a highly intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, characterized by its complex molecular structure, exhibits a unique blend of chemical properties that make it a promising candidate for further research and development. The presence of multiple functional groups, including a sulfanyl group and an ethyl substituent, contributes to its diverse reactivity and potential biological activity.

The molecular formula of this compound can be represented as C₁₆H₂₁N₅O₂S, highlighting its rich composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. These elements are arranged in a manner that forms a triazolopyrimidine core, which is a well-known scaffold in the development of bioactive molecules. The triazolopyrimidine core is particularly noteworthy due to its presence in numerous pharmacologically active agents, including antiviral and anticancer drugs.

One of the most striking features of 7-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine is its (3,5-dimethoxyphenyl)methyl substituent. This aromatic group with methoxy substitutions at the third and fifth positions enhances the compound's lipophilicity and potential for membrane interaction. Such structural motifs are frequently explored in drug design due to their ability to modulate pharmacokinetic properties and improve binding affinity to biological targets.

The sulfanyl group attached to the triazolopyrimidine ring introduces a polar moiety that can engage in hydrogen bonding interactions with biological receptors. This feature is particularly relevant in the context of drug design, as hydrogen bonding plays a crucial role in determining the binding affinity and specificity of small molecules to their targets. The ethyl substituent at the 3-position further contributes to the compound's steric profile, influencing its conformational flexibility and interactions with biological macromolecules.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of such compounds with greater accuracy. Molecular docking studies have been performed on 7-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine to explore its interactions with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways.

In vitro experiments have also been conducted to evaluate the cytotoxicity and pharmacokinetic properties of this compound. Preliminary results indicate that it demonstrates moderate cytotoxicity against certain cancer cell lines while maintaining relatively low toxicity towards normal cells. This selective toxicity is an attractive feature for further development as a potential therapeutic agent.

The synthesis of 7-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine involves multiple steps that require precise control over reaction conditions. The introduction of the triazolopyrimidine core typically involves cycloaddition reactions between azides and alkynes under transition metal catalysis. Subsequent functionalization steps include the addition of the sulfanyl group and methoxy-substituted aromatic ring.

The (3,5-dimethoxyphenyl)methyl group is often introduced via Suzuki-Miyaura cross-coupling reactions between halogenated aromatic precursors and boronic acids. This method provides excellent regioselectivity and high yields under optimized conditions. The ethyl substituent is typically introduced through alkylation reactions using ethyl halides or Grignard reagents.

The purity of the final product is critical for subsequent biological evaluations. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to confirm the structural integrity and chemical purity of 7-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine before it undergoes biological testing.

Future research directions for this compound include exploring its mechanism of action in detail. Understanding how it interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential. Additionally, studies on its pharmacokinetic properties will be essential for optimizing dosing regimens and improving bioavailability.

The development of novel heterocyclic compounds like 7-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine represents a significant advancement in medicinal chemistry. These efforts contribute to the broader goal of discovering new treatments for various diseases by leveraging structural diversity and innovative synthetic methodologies.